Cas no 921199-26-0 (3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)-)

3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)- structure
921199-26-0 structure
Product Name:3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)-
CAS No:921199-26-0
MF:C18H37NO3
MW:315.491286039352
CID:745490
PubChem ID:15945970
Update Time:2025-04-19

3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)-
    • (2R,3R,4R)-1-dodecyl-2-(hydroxymethyl)piperidine-3,4-diol
    • DTXSID80580097
    • 921199-26-0
    • Inchi: 1S/C18H37NO3/c1-2-3-4-5-6-7-8-9-10-11-13-19-14-12-17(21)18(22)16(19)15-20/h16-18,20-22H,2-15H2,1H3/t16-,17-,18-/m1/s1
    • InChI Key: IDDXQZBQHFBYST-KZNAEPCWSA-N
    • SMILES: O[C@H]1[C@@H](CCN(CCCCCCCCCCCC)[C@@H]1CO)O

Computed Properties

  • Exact Mass: 315.27734404g/mol
  • Monoisotopic Mass: 315.27734404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 63.9Ų

3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)- Related Literature

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